Technical Documentation Center

7-Methyl-5-oxa-8-azaspiro[3.5]nonane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 7-Methyl-5-oxa-8-azaspiro[3.5]nonane
  • CAS: 1557979-23-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 7-Methyl-5-oxa-8-azaspiro[3.5]nonane

A valuable scaffold for medicinal chemistry and drug development This technical guide provides a comprehensive overview of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane, a spirocyclic heteroalkane with significant potential in dr...

Author: BenchChem Technical Support Team. Date: February 2026

A valuable scaffold for medicinal chemistry and drug development

This technical guide provides a comprehensive overview of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane, a spirocyclic heteroalkane with significant potential in drug discovery. As a Senior Application Scientist, this document synthesizes foundational chemical principles with practical, field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Emerging Role of Spirocyclic Scaffolds

In contemporary medicinal chemistry, there is a continuous demand for novel molecular scaffolds that can confer improved physicochemical and pharmacological properties to drug candidates. Spirocycles, polycyclic organic compounds with rings linked by a single common atom, have garnered considerable attention for their inherent three-dimensionality. This structural rigidity can lead to enhanced binding affinity and selectivity for biological targets. The 5-oxa-8-azaspiro[3.5]nonane core, in particular, is recognized as a valuable bioisostere for the morpholine moiety, a common functional group in many approved drugs. Bioisosteric replacement with scaffolds like 5-oxa-8-azaspiro[3.5]nonane can lead to improved metabolic stability, aqueous solubility, and lipophilicity, while also offering novel intellectual property opportunities[1][2].

The introduction of a methyl group at the 7-position of the 5-oxa-8-azaspiro[3.5]nonane scaffold, yielding 7-Methyl-5-oxa-8-azaspiro[3.5]nonane, can further modulate the compound's properties. This substitution can influence the molecule's conformation, basicity of the nitrogen atom, and its interaction with metabolic enzymes, a phenomenon often referred to as the "magic methyl" effect in medicinal chemistry[3]. This guide will delve into the chemical structure, a proposed synthetic route, predicted spectroscopic characteristics, and potential applications of this promising compound. A specific enantiomer, (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane, is commercially available under the CAS number 2309427-31-2[4].

Chemical Structure and Properties

7-Methyl-5-oxa-8-azaspiro[3.5]nonane is a saturated heterocyclic compound featuring a spirocyclic system composed of a cyclobutane ring and a piperidine ring, with an oxygen atom incorporated into the piperidine ring at the 5-position. The key structural features and predicted properties are summarized in the table below.

PropertyValueSource/Method
Molecular Formula C₈H₁₅NO-
Molecular Weight 141.21 g/mol -
CAS Number 2309427-31-2 ((S)-enantiomer)[4]
Topological Polar Surface Area (TPSA) 21.3 ŲPrediction
logP 0.8 - 1.2Prediction
Hydrogen Bond Donors 1-
Hydrogen Bond Acceptors 2-
Rotatable Bonds 0-

The spirocyclic nature of the molecule imparts significant conformational rigidity. The presence of the oxygen and nitrogen atoms introduces polarity and potential sites for hydrogen bonding, which are crucial for interactions with biological macromolecules. The methyl group at the 7-position introduces a chiral center and can influence the local steric environment and electronic properties of the molecule.

Caption: Chemical structure of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Proposed Synthesis Protocol

Experimental Workflow Diagram

start Starting Material: 1,1-Cyclobutanedimethanol step1 Step 1: Tosylation start->step1 intermediate1 Intermediate 1: 1,1-Bis((tosyloxy)methyl)cyclobutane step1->intermediate1 step2 Step 2: Amination with (S)-2-aminopropan-1-ol intermediate1->step2 intermediate2 Intermediate 2: (S)-1-(((1-((tert-butoxycarbonyl)amino)propan-2-yl)amino)methyl)cyclobutyl)methanol step2->intermediate2 step3 Step 3: Intramolecular Cyclization (e.g., Mitsunobu reaction) intermediate2->step3 product Final Product: (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane step3->product

Caption: Proposed synthetic workflow for 7-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Step-by-Step Methodology

Step 1: Synthesis of 1,1-Bis((tosyloxy)methyl)cyclobutane (Intermediate 1)

  • To a stirred solution of 1,1-cyclobutanedimethanol in dichloromethane (DCM) at 0 °C, add triethylamine (2.2 equivalents).

  • Slowly add a solution of p-toluenesulfonyl chloride (2.1 equivalents) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired ditosylate.

Causality: The tosylation of the diol activates the hydroxyl groups, converting them into good leaving groups for the subsequent nucleophilic substitution.

Step 2: Synthesis of (S)-1-(((1-((tert-butoxycarbonyl)amino)propan-2-yl)amino)methyl)cyclobutyl)methanol (Intermediate 2)

  • To a solution of (S)-2-aminopropan-1-ol in a suitable solvent such as acetonitrile, add a base like potassium carbonate.

  • Add a solution of 1,1-bis((tosyloxy)methyl)cyclobutane (Intermediate 1) in acetonitrile.

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion of the initial substitution, protect the secondary amine with a suitable protecting group, for example, a tert-butoxycarbonyl (Boc) group, by adding Di-tert-butyl dicarbonate (Boc₂O) and a base.

  • Work up the reaction by filtering the solid and concentrating the filtrate.

  • Purify the crude product by column chromatography.

Causality: This step introduces the nitrogen and the methyl group with the desired stereochemistry. The Boc protecting group is used to prevent side reactions in the subsequent cyclization step.

Step 3: Intramolecular Cyclization to form (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane

  • Dissolve Intermediate 2 in an anhydrous solvent like tetrahydrofuran (THF).

  • Add triphenylphosphine (PPh₃) and cool the mixture to 0 °C.

  • Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) in THF.

  • Allow the reaction to warm to room temperature and stir for 16-24 hours.

  • Monitor the reaction by TLC.

  • Concentrate the reaction mixture and purify by column chromatography to yield the Boc-protected spirocycle.

  • Deprotect the Boc group using an acid such as trifluoroacetic acid (TFA) in DCM.

  • Neutralize the reaction with a base and extract the product.

  • Purify the final product by distillation or chromatography to obtain (S)-7-Methyl-5-oxa-8-azaspiro[3.5]nonane.

Causality: The Mitsunobu reaction is a reliable method for intramolecular cyclization to form ethers from alcohols. The deprotection step then yields the final target molecule.

Predicted Spectroscopic Data and Interpretation

As experimental spectroscopic data for 7-Methyl-5-oxa-8-azaspiro[3.5]nonane is not publicly available, the following sections provide predicted data based on the compound's structure and established spectroscopic principles. These predictions can serve as a guide for the characterization of the synthesized compound.

¹H NMR Spectroscopy

The proton NMR spectrum is predicted to show distinct signals for the protons in the cyclobutane and the substituted piperidine rings.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~ 3.5 - 3.8m2H-O-CH₂- (C6 protons)
~ 2.8 - 3.2m1H-CH(CH₃)- (C7 proton)
~ 2.5 - 2.9m2H-N-CH₂- (C9 protons)
~ 1.8 - 2.2m4HCyclobutane ring protons
~ 1.5 - 1.8m2HCyclobutane ring protons
~ 1.1 - 1.3d3H-CH₃ (C7 methyl protons)
~ 1.0 - 1.5br s1H-NH-

Interpretation: The diastereotopic protons of the methylene groups in the piperidine and cyclobutane rings are expected to show complex multiplets. The methyl group at C7 will appear as a doublet due to coupling with the adjacent proton. The chemical shifts are influenced by the electronegativity of the neighboring oxygen and nitrogen atoms. Online NMR prediction tools can provide more detailed theoretical spectra[6][7][8].

¹³C NMR Spectroscopy

The carbon NMR spectrum is predicted to show eight distinct signals corresponding to the eight carbon atoms in the molecule.

Chemical Shift (δ, ppm)Assignment
~ 70 - 75-O-CH₂- (C6)
~ 50 - 55-CH(CH₃)- (C7)
~ 45 - 50-N-CH₂- (C9)
~ 40 - 45Spiro carbon (C4)
~ 30 - 35Cyclobutane carbons
~ 15 - 20Cyclobutane carbons
~ 15 - 20-CH₃ (C7 methyl)

Interpretation: The carbons attached to the heteroatoms (C6, C7, and C9) will appear at lower field (higher ppm values). The spiro carbon will also have a characteristic chemical shift. The aliphatic carbons of the cyclobutane ring and the methyl group will appear at a higher field.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely lead to the fragmentation of the molecule.

m/zInterpretation
141Molecular ion (M⁺)
126Loss of a methyl group ([M-CH₃]⁺)
112Loss of an ethyl group or C₂H₅
98Further fragmentation
84Fragmentation of the piperidine ring
57Common aliphatic fragment

Interpretation: The molecular ion peak at m/z 141 should be observable, although it may be of low intensity. The fragmentation pattern will be characteristic of saturated heterocycles, with common losses of alkyl radicals. The base peak will depend on the stability of the resulting carbocations[9][10][11][12][13].

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)IntensityAssignment
3300 - 3500Medium, broadN-H stretching
2850 - 3000StrongC-H stretching (aliphatic)
1450 - 1470MediumC-H bending (scissoring)
1370 - 1380MediumC-H bending (methyl rock)
1050 - 1150StrongC-O-C stretching (ether)
1000 - 1250MediumC-N stretching

Interpretation: The broad N-H stretch is a key indicator of the secondary amine. The strong C-H stretching bands confirm the aliphatic nature of the molecule. The prominent C-O-C stretching vibration is characteristic of the ether linkage within the piperidine ring[14][15][16].

Applications in Drug Discovery and Development

While specific biological activities of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane have not been reported, the parent scaffold and related structures have significant potential in medicinal chemistry.

Bioisosterism and Physicochemical Property Modulation

The 5-oxa-8-azaspiro[3.5]nonane scaffold serves as an excellent bioisostere for morpholine and piperidine, which are prevalent in numerous clinically used drugs. This substitution can lead to:

  • Improved Metabolic Stability: The spirocyclic core can be more resistant to metabolic degradation compared to more flexible acyclic or monocyclic systems[1].

  • Enhanced Aqueous Solubility: The introduction of the oxa-azaspirocyclic system can increase polarity and improve aqueous solubility, a critical parameter for drug formulation and bioavailability[1][17].

  • Modulation of Lipophilicity: The rigid three-dimensional structure can influence the overall lipophilicity (logP) of a molecule, impacting its absorption, distribution, metabolism, and excretion (ADME) profile[2].

Exploration of Novel Chemical Space

The use of spirocyclic scaffolds like 7-Methyl-5-oxa-8-azaspiro[3.5]nonane allows for the exploration of novel chemical space, moving away from traditional flat, aromatic structures. This can lead to the discovery of compounds with novel pharmacological profiles and improved selectivity for their biological targets.

Potential Therapeutic Areas

Given the prevalence of the morpholine and piperidine motifs in drugs targeting the central nervous system (CNS), inflammation, and infectious diseases, it is plausible that derivatives of 7-Methyl-5-oxa-8-azaspiro[3.5]nonane could be investigated for a wide range of therapeutic applications, including but not limited to:

  • Neurodegenerative diseases

  • Psychiatric disorders

  • Inflammatory conditions [18]

  • Oncology

  • Infectious diseases

The methyl group at the 7-position can be strategically employed to fine-tune the potency and selectivity of drug candidates by influencing key interactions within the binding pocket of a target protein.

Conclusion

7-Methyl-5-oxa-8-azaspiro[3.5]nonane represents a promising, yet underexplored, building block for drug discovery. Its rigid spirocyclic framework, combined with the presence of heteroatoms and a chiral center, offers a unique combination of structural and physicochemical properties. While further research is needed to fully elucidate its synthetic accessibility and pharmacological potential, the conceptual framework presented in this guide, based on established principles of organic synthesis, spectroscopy, and medicinal chemistry, provides a solid foundation for its investigation and application in the development of next-generation therapeutics. The strategic incorporation of this scaffold into drug design programs has the potential to yield novel drug candidates with improved efficacy, safety, and pharmacokinetic profiles.

References

  • An improved synthesis of 2-oxa-7-azaspiro[18][19]nonane and analogs as novel reagents in medicinal chemistry. ResearchGate. [Link] (Accessed February 15, 2026).

  • TW201022257A - 7-azaspiro[3.5]nonane-7-carboxamide compounds.
  • The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. [Link] (Accessed February 15, 2026).

  • Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI. [Link] (Accessed February 15, 2026).

  • Free NMR Prediction: Your Lab's New Secret Weapon | Organic Chemistry Secret | Dr. Aman Bajpai. YouTube. [Link] (Accessed February 15, 2026).

  • NMR Predictor. Chemaxon Docs. [Link] (Accessed February 15, 2026).

  • Predict 1H proton NMR spectra. NMRDB.org. [Link] (Accessed February 15, 2026).

  • nmrshiftdb2 - open nmr database on the web. [Link] (Accessed February 15, 2026).

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link] (Accessed February 15, 2026).

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link] (Accessed February 15, 2026).

  • Interpretation of mass spectra. [Link] (Accessed February 15, 2026).

  • Mass Spectrometry - Examples. The University of Arizona. [Link] (Accessed February 15, 2026).

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link] (Accessed February 15, 2026).

  • How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. [Link] (Accessed February 15, 2026).

  • Assignments of FTIR spectra of compounds 5 and 8. ResearchGate. [Link] (Accessed February 15, 2026).

  • FTIR Functional Group Database Table with Search. InstaNANO. [Link] (Accessed February 15, 2026).

  • Applications of oxetanes in drug discovery and medicinal chemistry. National Institutes of Health. [Link] (Accessed February 15, 2026).

  • Free NMR Prediction: Your Lab's New Secret Weapon | Organic Chemistry Secret | Dr. Aman Bajpai. YouTube. [Link] (Accessed February 15, 2026).

  • The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. [Link] (Accessed February 15, 2026).

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link] (Accessed February 15, 2026).

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link] (Accessed February 15, 2026).

  • How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. [Link] (Accessed February 15, 2026).

  • Assignments of FTIR spectra of compounds 5 and 8. ResearchGate. [Link] (Accessed February 15, 2026).

  • FTIR Functional Group Database Table with Search. InstaNANO. [Link] (Accessed February 15, 2026).

  • Interpretation of Infrared Spectra, A Practical Approach. Wiley Analytical Science. [Link] (Accessed February 15, 2026).

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Optimization for Spirocyclic Scaffolds

Current Status: Online 🟢 Operator: Senior Application Scientist Case ID: SPIRO-SOL-2026 Welcome to the Solubility Support Hub You are likely here because your spirocyclic lead compound—despite its excellent metabolic sta...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online 🟢 Operator: Senior Application Scientist Case ID: SPIRO-SOL-2026

Welcome to the Solubility Support Hub

You are likely here because your spirocyclic lead compound—despite its excellent metabolic stability and novel IP position—has "crashed out" of your assay buffer or failed a PK study due to poor exposure.

Spirocyclic scaffolds (e.g., spiro[3.3]heptanes, spiro[3.4]octanes) are powerful tools to "escape flatland," increasing the fraction of sp3 hybridized carbons (


) and improving clinical success rates compared to flat aromatics. However, they introduce unique solubility challenges. This guide treats your molecule as a system to be debugged.

Part 1: The Diagnostic Hub (Root Cause Analysis)

Before attempting a fix, we must identify the failure mode. Solubility (


) is governed by the General Solubility Equation (GSE). You are fighting one of two enemies: The Crystal Lattice  or The Solvent Cavity .
Diagnostic Workflow

Execute the following logic to categorize your compound's solubility phenotype.

DiagnosticTree Start Start: Compound is Insoluble Measure Measure Melting Point (Tm) & LogP Start->Measure Decision1 Is Tm > 200°C? Measure->Decision1 BrickDust Diagnosis: BRICK DUST (Lattice Energy Limited) Issue: Crystal packing is too stable. Common in symmetrical spirocycles. Decision1->BrickDust Yes Decision2 Is LogP > 3.5? Decision1->Decision2 No GreaseBall Diagnosis: GREASE BALL (Solvation Limited) Issue: Molecule is too lipophilic. Water cannot form a cavity. Decision2->GreaseBall Yes Mixed Diagnosis: MIXED MODE Issue: Moderate Tm and LogP. Requires hybrid approach. Decision2->Mixed No

Figure 1: Diagnostic logic for categorizing solubility failure modes based on melting point (Tm) and lipophilicity (LogP).

Part 2: Medicinal Chemistry Troubleshooting ("Hardware" Fixes)

If you are in the Lead Optimization phase, modify the scaffold.[1]

Issue A: The "Brick Dust" Spirocycle (High Tm)

Spirocycles, particularly spiro[3.3]heptane derivatives, often possess high structural symmetry. High symmetry leads to efficient crystal packing, high lattice energy, and consequently, low solubility.

The Fix: Symmetry Breaking

  • Desymmetrization: Introduce a substituent on one ring of the spiro system to disrupt the crystal lattice.

  • Ring Contraction/Expansion: Move from spiro[3.3] to spiro[3.4]. The unequal ring strain and shape irregularity reduce packing efficiency.

Issue B: The "Grease Ball" Spirocycle (High LogP)

While spirocycles are 3D, all-carbon spirocycles (e.g., spiro[3.5]nonane) are highly lipophilic.

The Fix: Heteroatom Insertion (The "Oxa/Aza" Switch) Replace a methylene (-CH2-) unit within the spiro ring with oxygen (oxa) or nitrogen (aza). This lowers LogP and introduces hydrogen bond acceptors (HBA) without significantly changing the overall vector of the substituents.

Scaffold TypeLogP ImpactLattice Energy RiskRecommendation
All-Carbon (e.g., Spiro[3.3]heptane)HighHigh (if symmetrical)Avoid unless functionalized with polar groups.
Oxa-Spiro (e.g., 2-oxaspiro[3.3]heptane)Moderate (-1.0 unit vs carbon)ModerateGold Standard. Lowers lipophilicity significantly.
Aza-Spiro (e.g., 2-azaspiro[3.3]heptane)Low (Tunable pKa)Low (if salt formed)Excellent for introducing basic centers for salt formation.
Thia-Spiro HighModerateNiche. Use only for specific metabolic blocking; sulfur is lipophilic.
The Principle

Ensure you are maximizing the "Fraction of sp3 carbons" (


).

[1] Technical Insight: Lovering et al. demonstrated that increasing


 correlates with higher solubility and clinical success.[2][3] The transition from a flat phenyl ring to a spirocyclic core increases saturation, but only improves solubility if the resulting LogP is controlled.

Part 3: Formulation Troubleshooting ("Software" Fixes)

If the molecule is finalized ("frozen"), you must rely on physical chemistry.

Strategy 1: Salt Selection (For Aza-Spirocycles)

Many spirocycles contain secondary amines (e.g., spiro-piperidines).

  • Requirement: The pKa difference between the drug (base) and the counterion (acid) must be

    
     (preferably > 3) to ensure stable salt formation.
    
  • Warning: Avoid hydrochloride (HCl) salts for highly crystalline spirocycles (common ion effect in vivo). Use bulky counterions (Mesylate, Tosylate) to disrupt packing.

Strategy 2: Amorphous Solid Dispersions (ASD)

If your compound is "Brick Dust" (Tm > 200°C), you must break the lattice energy.

  • Method: Spray dry the compound with a polymer (HPMCAS or PVPVA).

  • Mechanism: The polymer "freezes" the drug in a disordered (amorphous) high-energy state, bypassing the energy cost of breaking the crystal lattice during dissolution.

Formulation Decision Matrix

FormulationLogic Input Input: Insoluble Spirocycle CheckIon Ionizable Center? (Basic N or Acidic COOH) Input->CheckIon SaltScreen Protocol: Salt Screen (Target Bulky Counterions) CheckIon->SaltScreen Yes CheckTm Check Tm CheckIon->CheckTm No ASD Protocol: ASD (Spray Drying) CheckTm->ASD High Tm (>200°C) Lipid Protocol: Lipid Formulation (SEDDS) CheckTm->Lipid Low Tm (<150°C)

Figure 2: Decision matrix for selecting the appropriate formulation strategy based on ionization and thermal properties.

Part 4: Standard Operating Protocols (SOPs)

SOP-01: Thermodynamic Solubility (Shake-Flask Method)

Do not rely on kinetic solubility (DMSO stock into buffer) for spirocycles; it creates supersaturated solutions that precipitate unpredictably.

Reagents:

  • Test Compound (Solid powder).

  • PBS Buffer (pH 7.4) and SGF (Simulated Gastric Fluid, pH 1.2).

  • HPLC grade Acetonitrile.

Procedure:

  • Saturation: Add excess solid compound (~1-2 mg) to 0.5 mL of buffer in a glass vial.

  • Equilibration: Shake at 37°C for 24 hours . (Spirocycles with high lattice energy dissolve slowly).

  • Filtration: Filter supernatant using a 0.22 µm PVDF filter (saturate filter first to prevent drug loss).

  • Quantification: Analyze filtrate via HPLC-UV or LC-MS against a standard curve.

  • pH Check: Measure the pH of the filtrate at the end. (Salt disproportionation can shift pH).

Acceptance Criteria:

  • High Solubility: > 100 µg/mL

  • Moderate: 10 - 100 µg/mL

  • Low: < 10 µg/mL (Requires formulation intervention).

Part 5: Frequently Asked Questions (FAQ)

Q: Why is my spiro[3.3]heptane analog less soluble than the flat biphenyl analog? A: While spirocycles generally improve solubility by disrupting pi-stacking, the spiro[3.3]heptane core is highly symmetrical and rigid. If it lacks polar groups, it packs into a crystal lattice almost as efficiently as a diamond. Fix: Introduce an oxygen atom into the ring (2-oxaspiro[3.3]heptane) to lower symmetry and add polarity.

Q: I used a hydrochloride salt, but the solubility decreased. Why? A: This is the "Common Ion Effect" combined with a high lattice energy salt. HCl salts of rigid spiro-amines can form incredibly stable crystal lattices. Fix: Switch to a "soft" or bulky counterion like Methanesulfonate (Mesylate) or Isethionate, which disrupts packing.

Q: Does chirality affect the solubility of spirocycles? A: Yes. A racemic mixture (1:1 enantiomers) often has lower solubility than a pure enantiomer because the racemate can pack more densely (forming a racemate crystal) which has a higher lattice energy. However, sometimes the amorphous nature of a mixture helps. Recommendation: Always measure solubility of the pure enantiomer early.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. Link

  • Zheng, Y., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery.[1][4][5][6][7][8][9][10] Expert Opinion on Drug Discovery. Link

  • Kawabata, T., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science. Link

Sources

Reference Data & Comparative Studies

No content available

This section has no published content on the current product page yet.

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.